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Compound of Interest

Ethyl 1-

Compound Name: (hydroxymethyl)cyclohexanecarbo
Xylate

CAS No.: 834914-39-5

Cat. No.: B1391522

Get Quote

\ J

This guide provides a comprehensive overview of the physical constants, synthesis, and
characterization of Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate, a valuable
intermediate in organic synthesis and drug discovery. The information is curated for
researchers, scientists, and professionals in drug development, emphasizing both theoretical
principles and practical applications.

Chemical Identity and Physical Properties

Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate is a bifunctional molecule featuring both an
ester and a primary alcohol. This unique combination makes it a versatile building block for the
synthesis of more complex molecules, including spirocyclic compounds and substituted
cyclohexanes.

Structure and Identification

o |[UPAC Name: ethyl 1-(hydroxymethyl)cyclohexane-1-carboxylate
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Molecular Formula: C10H1803[1]

Molecular Weight: 186.25 g/mol [1]

CAS Registry Number: 834914-39-5[1][2]

InChl Key: CHMBRLRRLIHXRK-UHFFFAOY SA-N[2]

Physical Constants

Experimentally determined physical constants for Ethyl 1-
(hydroxymethyl)cyclohexanecarboxylate are not readily available in the reviewed literature.
The physical form of the compound is noted to be a solid or liquid.[2] The following table
summarizes the available and computed data.

Physical Constant Value Source
Molecular Formula C10H1803 [1]
Molecular Weight 186.25 g/mol [1]

CAS Number 834914-39-5 [11[2]
Physical Form Solid or Liquid [2]
Purity 95% (2]
Storage Temperature 2-8°C (Sealed in dry [2]

conditions)

Synthesis and Mechanistic Insights

A definitive, peer-reviewed synthesis protocol for Ethyl 1-
(hydroxymethyl)cyclohexanecarboxylate was not found in the surveyed literature. However,
a plausible and efficient two-step synthetic route can be proposed based on well-established
organometallic and esterification reactions. This proposed synthesis starts from the readily
available cyclohexanecarboxylic acid.

Proposed Synthetic Pathway
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The proposed synthesis involves two key transformations:

o Reduction of the carboxylic acid: The carboxylic acid group of cyclohexanecarboxylic acid is
selectively reduced to a primary alcohol to form (1-cyclohexyl)methanol.

o Esterification: The resulting alcohol is then reacted with ethyl chloroformate to yield the target
compound.

Step 1: Reduction

ic acid |—Reduction o /"y piaing
2. H3O+

Step 2: Esterification
Ethyl Chloroformate, Pyridine - X) y X¢ rbox;

(1-cyclohexyl)methanol

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate.

Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of (1-cyclohexyl)methanol

e Rationale: Lithium aluminum hydride (LiAlH4) is a powerful reducing agent capable of
reducing carboxylic acids to primary alcohols. The reaction is typically performed in an
anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF), to prevent the
violent reaction of LiAlH4 with water. An acidic workup is necessary to protonate the resulting
alkoxide and liberate the alcohol.

e Procedure:

o To a stirred suspension of LiAlH4 in anhydrous THF at 0 °C under an inert atmosphere
(e.g., nitrogen or argon), add a solution of cyclohexanecarboxylic acid in anhydrous THF
dropwise.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 12 hours.
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o Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH4 by the
sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and
finally more water.

o Filter the resulting aluminum salts and wash thoroughly with THF.

o Dry the combined organic filtrates over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure to yield crude (1-cyclohexyl)methanol.

o Purify the crude product by vacuum distillation.
Step 2: Synthesis of Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate

o Rationale: The esterification of (1-cyclohexyl)methanol with ethyl chloroformate is a standard
method for forming the corresponding ethyl carbonate ester. Pyridine is used as a base to
neutralize the hydrochloric acid byproduct, driving the reaction to completion.

e Procedure:

o Dissolve (1-cyclohexyl)methanol in anhydrous dichloromethane containing pyridine at 0 °C
under an inert atmosphere.

o Add ethyl chloroformate dropwise to the stirred solution.

o Allow the reaction mixture to warm to room temperature and stir for 12-24 hours,
monitoring the reaction progress by thin-layer chromatography (TLC).

o Upon completion, wash the reaction mixture sequentially with water, dilute hydrochloric
acid, saturated aqueous sodium bicarbonate, and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel to afford Ethyl 1-
(hydroxymethyl)cyclohexanecarboxylate.

Spectroscopic Characterization (Theoretical)
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While experimental spectra for Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate are not

readily available, its structure allows for the prediction of its key spectroscopic features. This

theoretical analysis is invaluable for the identification and characterization of the synthesized

compound.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the ethyl group, the

cyclohexyl ring protons, and the hydroxymethyl protons.

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~4.2 Quartet 2H -O-CH2-CHs
~3.6 Singlet 2H -CH2-OH
~25 Broad Singlet 1H -CH2-OH
~1.2-1.8 Multiplet 10H Cyclohexyl protons
~1.2 Triplet 3H -O-CHz2-CHs

13C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number of unique carbon

environments in the molecule.

Chemical Shift (6, ppm)

Assighment

~ 175 C=0 (Ester)

~ 68 -CH2-OH

~ 61 -O-CH2-CHs

~ 45 Quaternary cyclohexyl carbon

~ 20-35 Cyclohexyl CH2

~14 -O-CH2-CHs
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Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the presence of strong absorption bands
corresponding to the hydroxyl and carbonyl functional groups.

Wavenumber (cm—?) Intensity Assignment
3500-3200 Strong, Broad O-H stretch (alcohol)
2930, 2855 Strong C-H stretch (aliphatic)
1735 Strong C=0 stretch (ester)
1250-1000 Strong C-O stretch

Mass Spectrometry (MS)

Electron ionization mass spectrometry would likely lead to fragmentation of the molecule. Key
expected fragments are listed below.

m/z Fragment

186 [M]* (Molecular ion)
157 [M - C2Hs]*

141 [M - OC2Hs]*

113 [M - COOCzHs]*

81 [CeHo]*

Safety and Handling

Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate should be handled with appropriate safety
precautions in a well-ventilated laboratory.

e Hazard Statements:

o H315: Causes skin irritation.[2]
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o H319: Causes serious eye irritation.[2]

o Precautionary Statements:
o P264: Wash skin thoroughly after handling.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Conclusion

Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate is a valuable chemical intermediate with
significant potential in synthetic chemistry. While a comprehensive set of experimentally
determined physical data is not yet available in the public domain, this guide provides a
thorough overview of its known properties, a plausible synthetic route, and a theoretical
framework for its spectroscopic characterization. As research involving this compound
continues, a more complete experimental profile is anticipated to emerge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chembk.com [chembk.com]
o 2. Ethyl 1-(hydroxymethyl)cyclohexanecarboxylate | 834914-39-5 [sigmaaldrich.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 1-
(hydroxymethyl)cyclohexanecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1391522/docs#an-in-depth-technical-guide-to-ethyl-
1-hydroxymethyl-cyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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